Cas no 885272-53-7 (5-(1-Methyl-Piperidin-4-Yl)-1H-Indazole)

• Product Name: 5-(1-Methyl-Piperidin-4-Yl)-1H-Indazole
• CAS No: 885272-53-7
• MF: C₁₃H₁₇N₃
• MW: 215.294182538986
• CID: 710912
• PubChem ID: 49760858
• Update Time: 2025-04-19

5-(1-Methyl-Piperidin-4-Yl)-1H-Indazole Chemical and Physical Properties

Names and Identifiers

• 1H-Indazole,5-(1-methyl-4-piperidinyl)-
• 5-(1-METHYL-PIPERIDIN-4-YL)-1H-INDAZOLE
• 5-(1-methylpiperidin-4-yl)-1H-indazole
• AKOS027383507
• 885272-53-7
• AB18799
• SCHEMBL9917339
• FT-0732972
• DTXSID10678279
• 5-(1-Methyl-Piperidin-4-Yl)-1H-Indazole

• Inchi： 1S/C13H17N3/c1-16-6-4-10(5-7-16)11-2-3-13-12(8-11)9-14-15-13/h2-3,8-10H,4-7H2,1H3,(H,14,15)
• InChI Key： ZQMVGZWZVMGNTJ-UHFFFAOYSA-N
• SMILES： N1(C)CCC(C2C=CC3=C(C=NN3)C=2)CC1

Computed Properties

• Exact Mass: 215.14200
• Monoisotopic Mass: 215.142
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 31.9A^2
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 2.1

Experimental Properties

• PSA: 31.92000
• LogP: 2.31000